Cas no 68527-44-6 (Hexanedioic acid, polymer with 1,4-butanediol, 2,2-dimethyl-1,3-propanediol and 1,6-hexanediol)

• Product Name: Hexanedioic acid, polymer with 1,4-butanediol, 2,2-dimethyl-1,3-propanediol and 1,6-hexanediol
• CAS No: 68527-44-6
• MF: C₂₁H₄₆O₁₀
• MW: 458.583948612213
• CID: 971094
• Update Time: 2023-08-02

Hexanedioic acid, polymer with 1,4-butanediol, 2,2-dimethyl-1,3-propanediol and 1,6-hexanediol Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, polymer with 1,4-butanediol, 2,2-dimethyl-1,3-propanediol and 1,6-hexanediol
• butane-1,4-diol,2,2-dimethylpropane-1,3-diol,hexanedioic acid,hexane-1,6-diol
• Adipic acid, 1,6-hexanediol, neopentyl glycol, 1,4-butanediol polyester
• Adipic acid polyester with neopentyl glycol, 1,6-hexanediol, 1,4-butanediol
• 1,6-Hexanediol, 1,4-butanediol, neopentyl glycol, adipic acid tetrapolymer

• Inchi： 1S/C6H10O4.C6H14O2.C5H12O2.C4H10O2/c7-5(8)3-1-2-4-6(9)10;7-5-3-1-2-4-6-8;1-5(2,3-6)4-7;5-3-1-2-4-6/h1-4H2,(H,7,8)(H,9,10);7-8H,1-6H2;6-7H,3-4H2,1-2H3;5-6H,1-4H2
• InChI Key： RCBNTASRNASDHM-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CO.OCCCCCCO.OC(CCCCC(=O)O)=O.OCCCCO

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 15
• Complexity: 207
• Topological Polar Surface Area: 196